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The JX040 is a sensitive gate Silicon Controlled Rectifier (SCR) manufactured by JIEJIE
MICROELECTRONICS CO.,Ltd.[1][2][3]. This electronic component is designed for
applications requiring high dv/dt rates and strong resistance to electromagnetic interference,
such as residual current circuit breakers and igniters[4][5]. As a semiconductor device, its
function is governed by electrical principles and does not involve biological signaling pathways
or drug development protocols.

Gate Triggering Characteristics

The gate is the terminal responsible for switching the SCR from a non-conducting "off" state to
a conducting "on" state. This is achieved by applying a small voltage and current to the gate.
The key parameters defining this switching action are the Gate Trigger Voltage (VGT) and Gate
Trigger Current (IGT). These values represent the minimum voltage and current required at the
gate to ensure the SCR switches on reliably under specified conditions[5].

The electrical characteristics for the JX040 series are typically measured at a junction
temperature (Tj) of 25°C unless otherwise specified[5].

Electrical Specification Summary
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The primary gate trigger voltage and current specifications for the JX040 series are
summarized below.

Paramete Test . .
Symbol . Min. Typ. Max. Unit
r Condition
Gate
Tri IGT V=12V, 200 A
rigger - -
99 RL = 33Q H
Current
Gate
' VD =12V,
Trigger VGT - 0.6 0.8 \%
RL =33Q
Voltage
Gate Non- VD =
Trigger VGD VDRM, Tj 0.2 - - \%
Voltage =110°C

Table compiled from the JX040 series datasheet[5].

Logical Relationship for SCR Triggering

The fundamental operational principle of the JX040 SCR is its transition from a high-
impedance (off) state to a low-impedance (on) state. This transition is initiated by the gate
signal. The logical condition for this state change can be visualized as a simple workflow.

SCR Initial State:
OFF (Blocking Current)

Anode-Cathode

Tri (Jondition Met
Voltage is Positive Hisger ondition e

Gate Signal Applied:

(V_G >=V_GT) AND (I_G >=L_GT)
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Diagram illustrating the gate trigger logic for the JX040 SCR.

Note on Experimental Context

The request for detailed experimental protocols and signaling pathways, which are
methodologies common in biological and chemical sciences, is not applicable to the
characterization of this electronic component. The specifications of the JX040 are determined
through standardized electronic testing procedures, not through the types of experimental
assays relevant to drug development professionals. The "experimental protocol” for
determining gate trigger characteristics involves applying a controlled voltage and current to
the gate terminal while the device is under specified load and temperature conditions and
measuring the precise point at which it switches to a conducting state[5]. These test conditions
are outlined in the "Test Condition" column of the specification table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b608285?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

